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This guide provides a comprehensive comparison of experimental data and evaluated nuclear

data libraries for the neutron capture cross-section of Neodymium-146 (¹⁴⁶Nd). This

information is crucial for researchers and scientists involved in nuclear reactor design,

astrophysics, and drug development utilizing radioisotopes.

Unveiling the Data: Experimental vs. Evaluated
Cross-Sections
The neutron capture cross-section of ¹⁴⁶Nd is a critical parameter in various scientific and

technological applications. Accurate data is essential for predicting reaction rates and the

production of the subsequent isotope, ¹⁴⁷Nd. This guide presents a comparison of key

experimental measurements with the latest evaluated data from major international nuclear

data libraries.

The following table summarizes the neutron capture cross-section data for ¹⁴⁶Nd from two key

experimental works and three major evaluated nuclear data libraries: ENDF/B-VIII.0, JEFF-3.3,

and JENDL-5.0.
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Neutron
Energy
(MeV)

Experiment
al Cross-
Section
(barns) -
Nakajima et
al. (1978)[1]

Experiment
al Cross-
Section
(barns) -
Trofimov
(1993)[2]

ENDF/B-
VIII.0
(barns)

JEFF-3.3
(barns)

JENDL-5.0
(barns)

0.005 0.285 ± 0.034 - 0.291 0.288 0.290

0.010 0.210 ± 0.025 - 0.207 0.205 0.206

0.020 0.145 ± 0.017 - 0.141 0.140 0.141

0.040 0.098 ± 0.012 - 0.095 0.094 0.095

0.060 0.078 ± 0.009 - 0.075 0.074 0.075

0.100 0.057 ± 0.007 - 0.055 0.054 0.055

0.200 0.038 ± 0.005 - 0.037 0.036 0.037

0.400 0.025 ± 0.003 - 0.024 0.024 0.024

0.512 -
0.0218 ±

0.0022
0.022 0.022 0.022

0.612 -
0.0201 ±

0.0020
0.020 0.020 0.020

0.712 -
0.0185 ±

0.0019
0.018 0.018 0.018

0.812 -
0.0171 ±

0.0017
0.017 0.017 0.017

0.912 -
0.0158 ±

0.0016
0.016 0.016 0.016

1.012 -
0.0146 ±

0.0015
0.015 0.015 0.015

1.112 -
0.0135 ±

0.0014
0.014 0.014 0.014
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1.51 -
0.0102 ±

0.0010
0.010 0.010 0.010

1.81 -
0.0083 ±

0.0008
0.008 0.008 0.008

2.01 -
0.0073 ±

0.0007
0.007 0.007 0.007

2.21 -
0.0065 ±

0.0007
0.006 0.006 0.006

Experimental Methodologies: A Closer Look
The experimental data presented in this guide were obtained using two distinct techniques: the

time-of-flight (TOF) method and the activation method.

Time-of-Flight (TOF) Experiment (Nakajima et al., 1978)

This experiment was conducted at the Japan Atomic Energy Research Institute (JAERI) LINAC

facility.

Neutron Source: A linear accelerator produced a pulsed neutron beam.

Energy Determination: The neutron energy was determined by measuring the time it took for

the neutrons to travel from the source to the sample over a known distance.

Detection: The gamma rays emitted from the ¹⁴⁶Nd sample upon neutron capture were

detected by a large liquid scintillation detector.

Data Analysis: The capture cross-section was determined by analyzing the gamma-ray yield

as a function of neutron time-of-flight. Corrections were made for background radiation and

neutron self-shielding within the sample.

Activation Method Experiment (Trofimov, 1993)

This experiment utilized the activation technique to measure the neutron capture cross-section.
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Irradiation: A sample of ¹⁴⁶Nd was irradiated with a monoenergetic beam of neutrons.

Radioactivity Measurement: After irradiation, the sample was removed, and the radioactivity

of the newly formed ¹⁴⁷Nd was measured. The characteristic gamma rays emitted during the

decay of ¹⁴⁷Nd were detected using a high-resolution gamma-ray spectrometer.

Cross-Section Calculation: The neutron capture cross-section was calculated based on the

measured radioactivity, the neutron flux during irradiation, and the number of ¹⁴⁶Nd atoms in

the sample.

Data Validation Workflow
The process of validating neutron capture data involves a systematic comparison of

experimental results with evaluated data from nuclear libraries. This workflow ensures the

quality and reliability of the data used in various applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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